Cas no 20105-52-6 (b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-, butyl ester)

• Product Name: b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-, butyl ester
• CAS No: 20105-52-6
• MF: C₁₃H₁₇FN₂O₆
• MW: 316.282287359238
• CID: 287589
• PubChem ID: 273748
• Update Time: 2025-04-19

b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-, butyl ester Chemical and Physical Properties

Names and Identifiers

• b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-, butyl ester
• NSC-119172
• NSC119172
• 1-(5-butyl-2-deoxypentofuranosyluronosyl)-5-fluoropyrimidine-2,4(1h,3h)-dione
• DTXSID80297916
• 20105-52-6

• Inchi： 1S/C13H17FN2O6/c1-2-3-4-21-12(19)10-8(17)5-9(22-10)16-6-7(14)11(18)15-13(16)20/h6,8-10,17H,2-5H2,1H3,(H,15,18,20)
• InChI Key： FCHYOVLEAPAMLE-UHFFFAOYSA-N
• SMILES： FC1C(NC(N(C=1)C1CC(C(C(=O)OCCCC)O1)O)=O)=O

Computed Properties

• Exact Mass: 316.10706443g/mol
• Monoisotopic Mass: 316.10706443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 105Ų